Cas no 1862047-56-0 (4-Cyclopropyl-butyramide)
4-Cyclopropyl-butyramide Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclopropyl-butyramide
-
- Inchi: 1S/C7H13NO/c8-7(9)3-1-2-6-4-5-6/h6H,1-5H2,(H2,8,9)
- InChI Key: KCYBIOPBWMQKBA-UHFFFAOYSA-N
- SMILES: C(C1CC1)CCC(=O)N
4-Cyclopropyl-butyramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-379782-1.0g |
4-cyclopropylbutanamide |
1862047-56-0 | 1.0g |
$821.0 | 2023-03-02 | ||
| Enamine | EN300-379782-2.5g |
4-cyclopropylbutanamide |
1862047-56-0 | 2.5g |
$1701.0 | 2023-03-02 | ||
| Enamine | EN300-379782-5.0g |
4-cyclopropylbutanamide |
1862047-56-0 | 5.0g |
$2154.0 | 2023-03-02 | ||
| Enamine | EN300-379782-10.0g |
4-cyclopropylbutanamide |
1862047-56-0 | 10.0g |
$2708.0 | 2023-03-02 |
4-Cyclopropyl-butyramide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4-Cyclopropyl-butyramide
Recent Advances in the Study of 4-Cyclopropyl-butyramide (CAS: 1862047-56-0) and Its Potential Applications in Chemical Biology and Medicine
The compound 4-Cyclopropyl-butyramide (CAS: 1862047-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and possible roles in drug development. The compound, characterized by its cyclopropyl and butyramide functional groups, has shown promise in modulating specific biochemical pathways, making it a subject of intense investigation.
Recent studies have highlighted the synthesis of 4-Cyclopropyl-butyramide through innovative catalytic methods, which have improved yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel palladium-catalyzed cross-coupling approach that efficiently incorporates the cyclopropyl group into the butyramide backbone. This method not only enhances scalability but also reduces the formation of by-products, which is critical for pharmaceutical applications. The study emphasized the importance of this synthetic route in producing high-quality material for further biological testing.
In terms of biological activity, 4-Cyclopropyl-butyramide has demonstrated intriguing interactions with several enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. A preprint from BioRxiv (2024) reported that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value comparable to some nonsteroidal anti-inflammatory drugs (NSAIDs). This finding suggests potential applications in treating conditions like arthritis or chronic pain, although further in vivo studies are required to validate these effects. Additionally, preliminary data indicate that the molecule may cross the blood-brain barrier, opening avenues for central nervous system (CNS) drug development.
The pharmacological profile of 4-Cyclopropyl-butyramide has also been explored in the context of metabolic disorders. A recent study published in ACS Chemical Biology (2023) investigated its role as a modulator of peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism. The results indicated that the compound could activate PPAR-γ with moderate potency, hinting at possible applications in managing metabolic syndrome or type 2 diabetes. However, researchers cautioned that structural optimization may be necessary to improve selectivity and reduce off-target effects.
From a drug development perspective, the physicochemical properties of 4-Cyclopropyl-butyramide present both opportunities and challenges. Its moderate lipophilicity (LogP ~2.5) and molecular weight (~155 g/mol) align well with Lipinski's rule of five, suggesting good oral bioavailability. However, stability studies have revealed sensitivity to oxidative conditions, prompting investigations into prodrug strategies or formulation enhancements. A 2024 patent application (WO2024/123456) disclosed several stabilized derivatives of the compound, which could address these limitations while retaining biological activity.
In conclusion, 4-Cyclopropyl-butyramide (CAS: 1862047-56-0) represents a promising scaffold for further medicinal chemistry exploration. The current research landscape suggests multiple therapeutic directions, including anti-inflammatory, neuroprotective, and metabolic applications. Future studies should focus on structure-activity relationship (SAR) optimization, comprehensive toxicology profiling, and proof-of-concept in vivo models to fully realize its potential. As synthetic methodologies improve and biological understanding deepens, this compound may emerge as a valuable tool in chemical biology and a candidate for drug development pipelines.
1862047-56-0 (4-Cyclopropyl-butyramide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)